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Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzaldehyde

CAS No.: 56962-11-9

Cat. No.: B147074

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Chloro-4-
hydroxybenzaldehyde (CAS No. 56962-11-9), a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and dyestuffs.[1][2] Adherence to these guidelines is critical

for ensuring laboratory safety and maintaining experimental integrity.

Physicochemical and Toxicological Properties
2-Chloro-4-hydroxybenzaldehyde is a solid, typically appearing as an off-white to light yellow

powder or crystal.[3] It is soluble in organic solvents.[1][2] While specific quantitative toxicity

data for this compound is not readily available, data for the parent compound, benzaldehyde,

provides a toxicological baseline. Benzaldehyde exhibits low acute toxicity with an oral LD50 in

rats reported between 800 and 1300 mg/kg.[4][5]
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Property Data Citations

Chemical Formula C₇H₅ClO₂ [6]

Molecular Weight 156.57 g/mol

Appearance
Off-white to light yellow

solid/crystal
[3]

Melting Point 145-147 °C

Solubility Soluble in organic solvents [1][2]

pKa 6.81 ± 0.18 (Predicted) [3]

Oral LD₅₀ (Benzaldehyde) 800 - 1300 mg/kg (Rat) [4][5]

Oral LD₅₀ (Benzaldehyde) 800 - 2850 mg/kg (Mouse) [4]

Hazard Identification and GHS Classification
This chemical is classified as hazardous.[7] It is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][7]

Hazard Class Category Hazard Statement Citations

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[6]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[6]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[6]

GHS Pictograms:

alt text

Signal Word:Warning[7]
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Safe Handling and Storage
Proper handling and storage are essential to minimize risk. This includes using the chemical in

a well-ventilated area, avoiding the formation of dust, and preventing contact with skin, eyes,

and clothing.[7]

General Handling Workflow
The following workflow outlines the key steps for safely handling 2-Chloro-4-
hydroxybenzaldehyde in a laboratory setting.

Preparation Handling Cleanup & Disposal

Review SDS and
Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Set up in Ventilated Area
(Fume Hood)

Weigh Solid Carefully
(Avoid Dust Generation)

Transfer to Reaction Vessel
Decontaminate Glassware

and Surfaces
Dispose of Waste in
Approved Container

Click to download full resolution via product page

General laboratory workflow for handling 2-Chloro-4-hydroxybenzaldehyde.

Storage Requirements
Store containers tightly closed in a dry, cool, and well-ventilated place.[2][7] The compound is

noted to be air-sensitive, and storage under an inert atmosphere (e.g., Nitrogen or Argon) is

recommended to maintain product quality.[7]

Incompatible Materials
Avoid contact with strong oxidizing agents.[2][7]

Exposure Control and Personal Protection
Engineering controls, such as ensuring eyewash stations and safety showers are close to the

workstation, are critical.[7] Use only in a well-ventilated area, preferably a chemical fume hood.

[7]
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Protection Type Specification Citations

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (conforming to EN166

or OSHA 29 CFR 1910.133).

[7]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.

[7]

Hygiene Measures

Wash hands thoroughly after

handling. Wash contaminated

clothing before reuse.

[7]

First Aid Measures
In case of exposure, follow these first aid protocols immediately.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
Keep at rest.

Call POISON CENTER if unwell.

Wash with plenty of soap and water.
Remove contaminated clothing.

Get medical advice if irritation occurs.

Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Continue rinsing.
Get medical advice if irritation persists.

Clean mouth with water.
Drink plenty of water.

Get medical attention if symptoms occur.

Click to download full resolution via product page

First aid decision workflow for 2-Chloro-4-hydroxybenzaldehyde exposure.

Accidental Release and Firefighting Measures
Accidental Release: For a spill, wear personal protective equipment. Avoid dust formation.

Sweep up and shovel the material into a suitable, closed container for disposal. Ensure

adequate ventilation. Do not let the product enter drains.[7]

Firefighting: Use water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[7]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

Hazardous combustion products include carbon monoxide, carbon dioxide, and hydrogen

chloride gas.[7]

Application in Research and Development
2-Chloro-4-hydroxybenzaldehyde is a versatile building block in organic synthesis. A primary

application is in the preparation of Schiff bases, which are widely studied for their biological

activities, including anticancer and antimicrobial properties.[8]
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Experimental Protocol: Synthesis of a Schiff Base
Derivative
This protocol is a representative method for the condensation reaction between 2-Chloro-4-
hydroxybenzaldehyde and a primary amine to form a Schiff base (imine).

Materials:

2-Chloro-4-hydroxybenzaldehyde (1.0 equivalent)

Primary amine (e.g., aniline or a substituted aniline) (1.0 equivalent)

Absolute Ethanol or Methanol

Glacial Acetic Acid (catalytic amount, e.g., a few drops)

Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle.

Procedure:

Reactant Preparation: In a round-bottom flask, dissolve 2-Chloro-4-hydroxybenzaldehyde
in a minimal amount of absolute ethanol with stirring.

Amine Addition: In a separate beaker, dissolve the primary amine in absolute ethanol. Add

this solution dropwise to the stirred aldehyde solution at room temperature.

Catalyst Addition: Add a few drops of glacial acetic acid to the reaction mixture to catalyze

the condensation.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

Isolation: Once the reaction is complete, allow the mixture to cool to room temperature. The

Schiff base product will often precipitate from the solution.

Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol, and dry. The

product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or an

ethanol/water mixture).
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Relevance in Drug Discovery: Potential Signaling
Pathway Modulation
While 2-Chloro-4-hydroxybenzaldehyde itself is an intermediate, its derivatives are of

significant interest in drug discovery. For example, Schiff bases derived from the analogous 2-

hydroxybenzaldehyde have been shown to induce apoptosis in cancer cells by modulating key

signaling pathways.[9] One such critical pathway is the Mitogen-Activated Protein Kinase

(MAPK) signaling cascade, which regulates cell proliferation, differentiation, and apoptosis.[9]

[10] The diagram below illustrates a generalized view of how a cytotoxic agent might influence

this pathway to induce cell death.

MAPK Cascade
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Generalized MAPK signaling pathway potentially modulated by cytotoxic derivatives.

Ecological Information
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Specific ecotoxicological data for 2-Chloro-4-hydroxybenzaldehyde is limited. However,

studies on substituted benzaldehydes indicate they can be toxic to aquatic organisms like

Photobacterium phosphoreum.[11][12] As a general precaution, this chemical should not be

released into the environment, and discharge into drains must be avoided.[1][7] Waste should

be disposed of as hazardous chemical waste in accordance with local and national regulations.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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